![molecular formula C26H23ClFN3O3 B8322689 Biphenyl-4-carboxylicacid {2-[4-(2-chloro-4-fluoro-benzoyl)-piperazin-1-yl]-2-oxo-ethyl}-amide](/img/structure/B8322689.png)
Biphenyl-4-carboxylicacid {2-[4-(2-chloro-4-fluoro-benzoyl)-piperazin-1-yl]-2-oxo-ethyl}-amide
Cat. No. B8322689
M. Wt: 479.9 g/mol
InChI Key: IGWSRYMLGRHUJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07842696B2
Procedure details
DIPEA (149.8 mg, 1.15 mmol) was added to a stirred solution of 2-chloro-4-fluoro-benzoic acid (44.9 mg, 0.26 mmol) in DMF (3 mL), HOBt (38.2 mg, 0.28 mmol) and EDCI.HCl (123.4 mg, 0.64 mmol) at room temperature. After 2 minutes biphenyl-4-carboxylicacid (2-oxo-2-piperazin-1-yl-ethyl)-amide (100 mg, 0.31 mmol) was added and the resulting mixture was stirred at room temperature overnight. Cold water was then added, and the resulting precipitate was filtered. The residue was purified by column chromatography (using 60-120 mesh silica gel and 50% EtOAc in hexane as eluent) to afford 26 mg (21.0% yield) of biphenyl-4-carboxylicacid {2-[4-(2-chloro-4-fluoro-benzoyl)-piperazin-1-yl]-2-oxo-ethyl}-amide, LC-MS purity: 99.27%, 1H NMR: (CDCl3) δ 7.94 (d, 2H), 7.74-7.6 (q, 4H), 7.54-7.46 (t, 2H), 7.44-7.38 (t, 1H), 7.38-7.3 (m, 2H), 7.24-7.2 (m, 1H), 7.16-7.06 (tt, 1H), 4.4-4.26 (td, 2H), 4.1-3.84 (m, 2H), 3.78-3.6 (m, 3H), 3.54-3.24 (m, 3H).
Name
biphenyl-4-carboxylicacid (2-oxo-2-piperazin-1-yl-ethyl)-amide
Quantity
100 mg
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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CCN(C(C)C)C(C)C.[Cl:10][C:11]1[CH:19]=[C:18]([F:20])[CH:17]=[CH:16][C:12]=1[C:13]([OH:15])=O.C1C=CC2N(O)N=NC=2C=1.CCN=C=NCCCN(C)C.Cl.[O:43]=[C:44]([N:61]1[CH2:66][CH2:65][NH:64][CH2:63][CH2:62]1)[CH2:45][NH:46][C:47]([C:49]1[CH:54]=[CH:53][C:52]([C:55]2[CH:60]=[CH:59][CH:58]=[CH:57][CH:56]=2)=[CH:51][CH:50]=1)=[O:48]>CN(C=O)C.O>[Cl:10][C:11]1[CH:19]=[C:18]([F:20])[CH:17]=[CH:16][C:12]=1[C:13]([N:64]1[CH2:63][CH2:62][N:61]([C:44](=[O:43])[CH2:45][NH:46][C:47]([C:49]2[CH:54]=[CH:53][C:52]([C:55]3[CH:60]=[CH:59][CH:58]=[CH:57][CH:56]=3)=[CH:51][CH:50]=2)=[O:48])[CH2:66][CH2:65]1)=[O:15] |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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149.8 mg
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Type
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reactant
|
|
Smiles
|
CCN(C(C)C)C(C)C
|
|
Name
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|
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Quantity
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44.9 mg
|
|
Type
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reactant
|
|
Smiles
|
ClC1=C(C(=O)O)C=CC(=C1)F
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Name
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|
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Quantity
|
38.2 mg
|
|
Type
|
reactant
|
|
Smiles
|
C=1C=CC2=C(C1)N=NN2O
|
|
Name
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|
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Quantity
|
123.4 mg
|
|
Type
|
reactant
|
|
Smiles
|
CCN=C=NCCCN(C)C.Cl
|
|
Name
|
|
|
Quantity
|
3 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN(C)C=O
|
Step Two
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Name
|
biphenyl-4-carboxylicacid (2-oxo-2-piperazin-1-yl-ethyl)-amide
|
|
Quantity
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100 mg
|
|
Type
|
reactant
|
|
Smiles
|
O=C(CNC(=O)C1=CC=C(C=C1)C1=CC=CC=C1)N1CCNCC1
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Step Three
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Name
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Quantity
|
0 (± 1) mol
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Type
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solvent
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Smiles
|
O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the resulting mixture was stirred at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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|
Details
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the resulting precipitate was filtered
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CUSTOM
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Type
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CUSTOM
|
|
Details
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The residue was purified by column chromatography (using 60-120 mesh silica gel and 50% EtOAc in hexane as eluent)
|
Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
|
|
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Type
|
product
|
|
Smiles
|
ClC1=C(C(=O)N2CCN(CC2)C(CNC(=O)C2=CC=C(C=C2)C2=CC=CC=C2)=O)C=CC(=C1)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 26 mg | |
| YIELD: PERCENTYIELD | 21% | |
| YIELD: CALCULATEDPERCENTYIELD | 20.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
